2-(3-(1H-Benzo[d]imidazol-2-yl)phenyl)-4-phenylthiazole

• IUPAC Name: 2-[3-(1H-benzimidazol-2-yl)phenyl]-4-phenyl-1,3-thiazole
• InChI: InChI=1S/C22H15N3S/c1-2-7-15(8-3-1)20-14-26-22(25-20)17-10-6-9-16(13-17)21-23-18-11-4-5-12-19(18)24-21/h1-14H,(H,23,24)
• InChI Key: AQFJESQNSPPQDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)C3=CC=CC(=C3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C22H15N3S
• Molecular Weight: 353.4 g/mol

Description

“2-(3-(1H-Benzo[d]imidazol-2-yl)phenyl)-4-phenylthiazole” is a complex organic compound that contains a benzimidazole moiety. Benzimidazole is a heterocyclic aromatic organic compound that is a fusion of benzene and imidazole. It is known for its broad range of chemical and biological properties and is a key component in the development of new drugs.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the formation of C-N bonds via an aromatic aldehyde and o-phenylenediamine. In the presence of N,N-dimethylformamide/sulfur, a wide range of quinoxalines and benzimidazoles can be obtained under mild conditions.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is often characterized using various spectroscopic techniques, including IR, UV-visible, 1H-NMR, 13C-NMR, mass spectroscopy, TGA, and powder XRD. The spectral data often suggest a bidentate bonding mode for bis-benzimidazole.

Chemical Reactions Analysis

Benzimidazole derivatives show a wide range of chemical reactions. They are known to exhibit both acidic and basic properties due to the presence of a positive charge on either of the two nitrogen atoms, showing two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms.

Scientific Research Applications

Antitumor Activity

• . Some of these compounds demonstrated moderate to high inhibitory activities against various tumor cell lines.
• .

Antibacterial and Antimycobacterial Properties

• .

Synthetic Routes and Drug Development

• Imidazole serves as a crucial synthon in drug development. .

Mechanism of Action

The mechanism of action of benzimidazole derivatives is often related to their antiangiogenic effect and promotion of apoptosis. This is verified by DNA condensation and FACS analysis.

Future Directions

The experimental results and drug-likeness properties of benzimidazole derivatives suggest their potential applications, which can be developed as potent anticancer drugs in the near future.